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vertaline B vertaline B
Brand Name: Vulcanchem
CAS No.: 118985-28-7
VCID: VC0052007
InChI: InChI=1S/C27H45NO3/c1-16-5-8-23(28-15-16)27(4,31)24-22(30)14-21-19-7-6-17-13-18(29)9-11-25(17,2)20(19)10-12-26(21,24)3/h6,16,18-24,28-31H,5,7-15H2,1-4H3/t16-,18-,19+,20-,21-,22-,23?,24-,25-,26-,27-/m0/s1
SMILES: CC1CCC(NC1)C(C)(C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C)O)O
Molecular Formula: C27H45NO3
Molecular Weight: 431.7 g/mol

vertaline B

CAS No.: 118985-28-7

Main Products

VCID: VC0052007

Molecular Formula: C27H45NO3

Molecular Weight: 431.7 g/mol

vertaline B - 118985-28-7

CAS No. 118985-28-7
Product Name vertaline B
Molecular Formula C27H45NO3
Molecular Weight 431.7 g/mol
IUPAC Name (3S,8S,9S,10R,13S,14S,16S,17R)-17-[(1R)-1-hydroxy-1-[(5S)-5-methylpiperidin-2-yl]ethyl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,16-diol
Standard InChI InChI=1S/C27H45NO3/c1-16-5-8-23(28-15-16)27(4,31)24-22(30)14-21-19-7-6-17-13-18(29)9-11-25(17,2)20(19)10-12-26(21,24)3/h6,16,18-24,28-31H,5,7-15H2,1-4H3/t16-,18-,19+,20-,21-,22-,23?,24-,25-,26-,27-/m0/s1
Standard InChIKey BMGBVZMEIAHUFA-CUAWSUMVSA-N
Isomeric SMILES C[C@H]1CCC(NC1)[C@@](C)([C@H]2[C@H](C[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC=C5[C@@]4(CC[C@@H](C5)O)C)C)O)O
SMILES CC1CCC(NC1)C(C)(C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C)O)O
Canonical SMILES CC1CCC(NC1)C(C)(C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C)O)O
Synonyms 22,26-epiminocholest-5-ene-3,16,20-triol
vertaline B
PubChem Compound 3082947
Last Modified Nov 11 2021
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